Cas no 197009-90-8 (Thien-2-yl-dimethylsilanol)

Thien-2-yl-dimethylsilanol is an organosilicon compound featuring a thienyl group attached to a dimethylsilanol moiety. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and materials science. The thienyl group enhances electronic properties, while the silanol functionality allows for further functionalization, such as condensation reactions to form siloxanes or incorporation into hybrid materials. Its stability under various conditions and compatibility with cross-coupling reactions make it particularly useful in the development of advanced polymers, coatings, and electronic materials. The compound’s balanced hydrophobicity and reactivity offer advantages in precision synthesis and surface modification applications.
Thien-2-yl-dimethylsilanol structure
Thien-2-yl-dimethylsilanol structure
Product Name:Thien-2-yl-dimethylsilanol
CAS No:197009-90-8
MF:C6H10OSSi
MW:158.293501377106
MDL:MFCD08276878
CID:117032
PubChem ID:11469220
Update Time:2025-10-29

Thien-2-yl-dimethylsilanol Chemical and Physical Properties

Names and Identifiers

    • Silanol,1,1-dimethyl-1-(2-thienyl)-
    • hydroxy-dimethyl-thiophen-2-ylsilane
    • THIEN-2-YL-DIMETHYLSILANOL
    • J-012738
    • starbld0047559
    • A911409
    • DTXSID60466805
    • MFCD08276878
    • SCHEMBL2177738
    • BS-42355
    • Dimethyl(2-thienyl)silanol, 97%
    • Dimethyl(2-thienyl)silanol
    • 197009-90-8
    • DIMETHYL(THIOPHEN-2-YL)SILANOL
    • Thien-2-yl-dimethylsilanol
    • MDL: MFCD08276878
    • Inchi: 1S/C6H10OSSi/c1-9(2,7)6-4-3-5-8-6/h3-5,7H,1-2H3
    • InChI Key: UDIQRZJWIBRPFX-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1[Si](C)(C)O

Computed Properties

  • Exact Mass: 158.0222
  • Monoisotopic Mass: 158.02216265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.085
  • Refractive Index: n20/D 1.521
  • PSA: 20.23

Thien-2-yl-dimethylsilanol Security Information

Thien-2-yl-dimethylsilanol Pricemore >>

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Additional information on Thien-2-yl-dimethylsilanol

Recent Advances in the Study of Thien-2-yl-dimethylsilanol (CAS: 197009-90-8) in Chemical Biology and Pharmaceutical Research

Thien-2-yl-dimethylsilanol (CAS: 197009-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its thiophene ring and dimethylsilanol moiety, has been explored for its role in drug design, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. Recent studies have highlighted its utility in enhancing drug bioavailability, improving metabolic stability, and serving as a versatile scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of Thien-2-yl-dimethylsilanol derivatives, demonstrating their improved blood-brain barrier penetration compared to traditional aromatic compounds. The research team utilized molecular docking and in vitro assays to identify key interactions with cytochrome P450 enzymes, suggesting reduced metabolic degradation. These findings underscore the compound's potential in central nervous system (CNS) drug development, particularly for neurodegenerative disorders.

In parallel, a collaborative effort between academic and industrial researchers reported in ACS Chemical Biology explored the use of Thien-2-yl-dimethylsilanol as a building block for PROTAC (Proteolysis Targeting Chimeras) molecules. The silanol group was found to facilitate efficient E3 ligase binding, while the thiophene ring contributed to target protein engagement. This dual functionality resulted in enhanced degradation efficiency of oncogenic proteins in preclinical models of breast cancer, with particular efficacy against estrogen receptor-positive cell lines.

Recent synthetic methodology developments have also expanded the accessibility of Thien-2-yl-dimethylsilanol derivatives. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that enables the efficient introduction of diverse substituents at the 5-position of the thiophene ring. This technical advancement has significantly broadened the structure-activity relationship (SAR) studies possible with this scaffold, leading to the identification of compounds with nanomolar affinity for G protein-coupled receptors (GPCRs) involved in inflammatory pathways.

The safety profile of Thien-2-yl-dimethylsilanol has been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology demonstrated favorable in vitro genotoxicity results across multiple assay systems, with no significant mutagenic potential observed at therapeutic concentrations. However, the studies noted that careful consideration must be given to dose-dependent hepatotoxicity observed in prolonged high-dose animal studies, suggesting the need for structural optimization in certain applications.

Looking forward, the unique properties of Thien-2-yl-dimethylsilanol position it as a promising candidate for multiple therapeutic areas. Current clinical trials (as of Q2 2024) are investigating its derivatives as potential treatments for Parkinson's disease (Phase I) and triple-negative breast cancer (Phase II). The compound's versatility in medicinal chemistry, combined with recent synthetic advances and improved understanding of its biological interactions, suggests it will remain an important focus of pharmaceutical research in the coming years.

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